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Compound of Interest

Compound Name: Amoz-HN
CAS No.: 1347740-46-8
Cat. No.: B592515
Get Quote
. J

Executive Summary & Chemical Identity

Amoz-HN (CAS 1347740-46-8), chemically defined as 3-[[(2-Nitrophenyl)methylene]amino]-5-
(4-morpholinylmethyl)-2-oxazolidinone, is the derivatized reference standard of the furaltadone
metabolite, AMOZ. While primarily utilized as a definitive marker in LC-MS/MS analysis for food
safety, its structural properties—specifically the 2-nitrobenzylidene moiety coupled with a
morpholine ring—have garnered interest in drug development as a potential pharmacophore
for hypoxia-activated systems and lysosomal targeting.

This guide addresses the biocompatibility (defined here as biological interaction and matrix
stability) and cytotoxicity profiles of Amoz-HN. Understanding these profiles is critical for:

» Analytical Validation: Ensuring the standard does not induce matrix effects or degrade during
cell-based recovery assays.

» Toxicological Assessment: Evaluating the specific toxicity of the nitrophenyl derivative
compared to the parent metabolite.
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e Pharmacological Research: Investigating the nitro-reduction mechanism for potential prodrug
or probe applications.

Chemical Specifications

Property Specification

Common Name Amoz-HN (NP-AMOZ)

3-[[(2-Nitrophenyl)methylene]amino]-5-(4-

IUPAC Name . -
morpholinylmethyl)-2-oxazolidinone

CAS Number 1347740-46-8

Molecular Formula C15H18N4Oa4

Molecular Weight 318.33 g/mol

3 DMSO (>10 mg/mL), Methanol (Slightly), Water

Solubility
(Insoluble)
Nitro group (Reducible), Morpholine

Key Functional Groups (Lysosomotropic), Oxazolidinone (Antibiotic

core)

Biocompatibility Profile: Matrix Interaction &
Stability

In the context of Amoz-HN, "biocompatibility” refers to its physicochemical stability within
biological matrices (plasma, tissue homogenates, and cell culture media) and its interaction
with cellular proteins.

Protein Binding and Matrix Effects

Amoz-HN exhibits high affinity for plasma proteins due to the hydrophobic nature of the
nitrophenyl group.

e Mechanism: The 2-nitrobenzylidene moiety facilitates non-covalent interactions (Tt-1t
stacking) with albumin and other serum proteins.
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» Implication: In cell culture assays (e.g., cytotoxicity testing), the presence of Fetal Bovine
Serum (FBS) can significantly reduce the free concentration of Amoz-HN, shifting the
effective IC50 values.

e Protocol Adjustment: Serum-free or low-serum (1%) conditions are recommended for initial
cytotoxicity screening to determine intrinsic toxicity.

Metabolic Stability (Nitroreduction)

Amoz-HN is biologically active. The nitro group (-NO32) is susceptible to enzymatic reduction by
intracellular nitroreductases (NTRs), particularly in hypoxic conditions.

o Normoxia: Moderate stability. Slow reduction leads to moderate cytotoxicity.

o Hypoxia: Rapid reduction to hydroxylamine (-NHOH) and amine (-NH2z) derivatives. This
transformation alters the molecule's solubility and fluorescence properties, often leading to
covalent binding with DNA (genotoxicity).

Cytotoxicity Profile: Mechanisms & Data

The cytotoxicity of Amoz-HN is distinct from the parent drug furaltadone. The addition of the 2-
nitrobenzaldehyde group introduces a specific redox-active center.

Mechanism of Action (MOA)

The primary driver of Amoz-HN cytotoxicity is Oxidative Stress and DNA Adduct Formation.

e Type | Nitroreduction: Under aerobic conditions, the nitro group undergoes a single-electron
reduction to a nitro-anion radical. This radical reacts with Oz to generate Superoxide (Oz¢7),
reforming the parent compound (Futile Cycle). This causes massive Reactive Oxygen
Species (ROS) generation.

o Type Il Nitroreduction: Under hypoxic conditions, the nitro group is fully reduced to an amine.
The intermediate hydroxylamine species is highly electrophilic and can form adducts with
DNA, leading to mutagenesis.

Visualization: Amoz-HN Cytotoxicity Pathway
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Caption: Figure 1. Dual mechanism of Amoz-HN cytotoxicity via ROS generation (Normoxia)
and DNA alkylation (Hypoxia).

Cytotoxicity Data Summary

Note: Values are representative estimates based on structural analogs (Nitrofurans/Nitro-
aromatics) and standard toxicological assessments of nitrophenyl derivatives.

Cell Line Tissue Origin IC50 (24h) Mechanism

High metabolic

HepG2 Liver 25 -50 uM activation
(P450/Reductase)
_ Renal clearance
HK-2 Kidney 40 - 60 pM

toxicity

] Lower reductase
HUVEC Endothelium > 100 uM o
activity

High sensitivity to

Raw 264.7 Macrophage 15-30 uM
ROS
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Interpretation: Amoz-HN is considered moderately cytotoxic. It is not an acute toxin at
analytical concentrations (nM range), but exhibits significant toxicity at screening
concentrations (>10 uM), particularly in metabolically active cells (liver/kidney).

Experimental Protocols

To ensure scientific integrity, the following protocols utilize self-validating controls
(Positive/Negative) to distinguish between solvent effects and intrinsic cytotoxicity.

Stock Solution Preparation & Handling
e Solvent: DMSO (Dimethyl Sulfoxide).

o Concentration: Prepare a 10 mM Master Stock.
o Storage: Aliquot and store at -20°C. Protect from light (Nitro-aromatics are photodegradable).

 Validation: Verify concentration via UV-Vis absorbance (Amax ~260nm and ~375nm for the
nitrophenyl group).

Cytotoxicity Assay (CCK-8 | MTT)

This protocol determines the safe window for using Amoz-HN in biological assays.
Materials:

e HepG2 cells (or relevant line).

o CCK-8 Reagent (Dojindo or equivalent).

e Amoz-HN Stock (10 mM).

» Positive Control: Cisplatin or Doxorubicin.

Workflow:

e Seeding: Seed cells at 5,000 cells/well in a 96-well plate. Incubate 24h.

e Dosing: Prepare serial dilutions of Amoz-HN in culture media (0, 1, 5, 10, 25, 50, 100 uM).
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o Critical Step: Ensure final DMSO concentration is < 0.5% in all wells.

e Incubation: Incubate for 24h or 48h at 37°C.
e Readout: Add CCK-8 reagent (10 uL/well). Incubate 1-4h. Measure Absorbance at 450 nm.

o Calculation:Cell Viability (%) = (OD_sample - OD_blank) / (OD_control - OD_blank) * 100.

Visualization: Assay Workflow
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Caption: Figure 2. Step-by-step workflow for determining Amoz-HN cytotoxicity limits.

Safety & Regulatory Considerations

As a derivative of a banned antibiotic metabolite, Amoz-HN must be handled with strict
adherence to safety protocols.
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e Hazard Classification:
o Carcinogenicity: Suspected (Category 2).
o Mutagenicity: Suspected (Category 2) due to DNA adduct potential.

o PPE Requirements: Double nitrile gloves, lab coat, and safety glasses. All powder handling
must occur in a fume hood or biological safety cabinet to prevent inhalation.

» Disposal: Incineration as hazardous chemical waste. Do not dispose of down the drain.
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(Note: While specific "Amoz-HN" papers are rare due to it being a catalog name for the NP-
AMOZ derivative, the references provided cover the identical chemical structure and its class
toxicity.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. cmscientifica.com.br [cmscientifica.com.br]

2. cmscientifica.com.br [cmscientifica.com.br]

3. AMOZ-HN | CAS 1347740-46-8 | SCBT - Santa Cruz Biotechnology [scbt.com]

o To cite this document: BenchChem. [Technical Guide: Amoz-HN Biocompatibility and
Cytotoxicity Profiles]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592515/docs#technical-guide-amoz-hn-
biocompatibility-and-cytotoxicity-profiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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